The Intravenous Neuraminidase Inhibitor Peramivir: A Technical Guide
The Intravenous Neuraminidase Inhibitor Peramivir: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Peramivir is a potent and selective inhibitor of the influenza virus neuraminidase (NA) enzyme, a critical component for the release and spread of progeny virions from infected host cells. Administered intravenously, Peramivir offers a valuable therapeutic option for the treatment of acute uncomplicated influenza. This technical guide provides an in-depth overview of Peramivir, including its mechanism of action, in vitro and in vivo efficacy, pharmacokinetic profile, and clinical trial data. Detailed experimental protocols for key assays and visualizations of critical pathways are included to support further research and development in the field of influenza antivirals.
Introduction
Influenza remains a significant global health concern, necessitating the development of effective antiviral therapies. The influenza virus neuraminidase (NA) has been a key target for antiviral drug development. NA is a surface glycoprotein that cleaves terminal sialic acid residues from glycoconjugates on the surface of infected cells and newly formed viral particles. This enzymatic activity is essential for the efficient release of progeny virions, preventing their self-aggregation and facilitating their spread to uninfected cells.
Peramivir is a cyclopentane derivative that acts as a transition-state analog inhibitor of the influenza NA enzyme.[1] Its intravenous route of administration provides rapid and high bioavailability, which can be particularly advantageous in patients who are unable to take oral or inhaled medications.[2] This guide will delve into the technical details of Peramivir's pharmacology and clinical performance.
Mechanism of Action
Peramivir functions by binding to the highly conserved active site of the influenza A and B neuraminidase enzyme.[3] This binding is characterized by strong interactions with a triad of conserved arginine residues (R118, R292, and R371) via its negatively charged carboxylate group. By occupying the active site, Peramivir prevents the enzyme from cleaving sialic acid residues, thereby trapping newly synthesized virions on the surface of the infected cell. This inhibition of viral release curtails the spread of the infection within the respiratory tract.
Data Presentation
In Vitro Activity of Peramivir
The in vitro inhibitory activity of Peramivir has been assessed against a wide range of influenza A and B viruses using neuraminidase inhibition assays. The 50% inhibitory concentration (IC50) is a key measure of a drug's potency.
| Influenza Virus Type/Subtype | Number of Isolates | Peramivir IC50 Range (nM) | Median IC50 (nM) | Reference |
| Influenza A (Seasonal) | 15 | 0.09 - 1.4 | 0.2 | [3] |
| Influenza B | 8 | 0.60 - 11 | 1.3 | [3] |
| 2009 H1N1 | Multiple | 0.06 - 0.26 | N/A | [3] |
| H7N9 | N/A | N/A | 184.7 | [4] |
Table 1: In Vitro Neuraminidase Inhibitory Activity of Peramivir.
Pharmacokinetics of Peramivir in Humans
Following intravenous administration, Peramivir exhibits predictable pharmacokinetics. The table below summarizes key pharmacokinetic parameters in healthy adult subjects.
| Dose (IV) | Number of Patients | Mean Cmax (ng/mL) | Mean AUC0-∞ (ng*hr/mL) | Half-Life (hours) | Reference |
| 200 mg | 41 | N/A | N/A | N/A | [3] |
| 400 mg | 40 | N/A | N/A | N/A | [3] |
| 600 mg | 478 | 46,800 | 102,700 | 7.7 - 20.8 | [3] |
Table 2: Pharmacokinetic Parameters of Intravenous Peramivir in Adults.
Clinical Efficacy of Peramivir
Clinical trials have evaluated the efficacy of Peramivir in treating acute uncomplicated influenza. The primary endpoint in many of these studies was the time to alleviation of symptoms.
| Study | Treatment Arms | Primary Outcome | Result | Reference |
| Phase III (NCT00958776) | Peramivir 600 mg IV + SOC vs. Placebo + SOC | Time to Clinical Resolution | 42.5 hours vs. 49.5 hours (p=0.97) | [5] |
| Phase III | Peramivir 300 mg IV vs. Peramivir 600 mg IV vs. Oseltamivir 75 mg oral | Time to Alleviation of Symptoms | 78.0 hrs vs. 81.0 hrs vs. 81.8 hrs (non-inferior) | [6] |
| Phase II | Peramivir 300 mg IV vs. Peramivir 600 mg IV vs. Placebo | Time to Alleviation of Symptoms | Reduced by 22.7 hrs and 21.9 hrs vs. placebo (p=0.0092) | [7] |
Table 3: Summary of Key Clinical Trial Results for Peramivir.
Experimental Protocols
Neuraminidase Inhibition Assay (Fluorescence-based using MUNANA)
This protocol describes a common method to determine the IC50 of a neuraminidase inhibitor.[8]
Materials:
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Influenza virus stock
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2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate
-
Assay Buffer (e.g., MES buffer with CaCl2)
-
Peramivir (or other inhibitors)
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96-well black, flat-bottom plates
-
Fluorometer
Procedure:
-
Virus Preparation: Dilute influenza virus stock to a concentration that yields a linear enzymatic reaction over the assay period.
-
Inhibitor Dilution: Prepare a serial dilution of Peramivir in the assay buffer.
-
Assay Setup:
-
Add 50 µL of diluted virus to each well of a 96-well plate.
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Add 50 µL of each Peramivir dilution to the respective wells. Include a "no inhibitor" control.
-
Incubate the plate at room temperature for 45 minutes.
-
-
Substrate Addition: Add 50 µL of 300 µM MUNANA solution to each well.
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Incubation: Incubate the plate at 37°C for 1 hour.
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Reaction Termination: Add 100 µL of a stop solution (e.g., ethanol and NaOH mixture) to each well.
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Fluorescence Reading: Read the fluorescence at an excitation wavelength of 355 nm and an emission wavelength of 460 nm.
-
Data Analysis: Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value using appropriate software.
MDCK Cell-Based Virus Yield Reduction Assay
This assay measures the ability of an antiviral compound to inhibit the replication of influenza virus in a cell culture system.
Materials:
-
Madin-Darby Canine Kidney (MDCK) cells
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Cell culture medium (e.g., MEM)
-
Influenza virus stock
-
Peramivir (or other inhibitors)
-
TPCK-treated trypsin
-
96-well cell culture plates
Procedure:
-
Cell Seeding: Seed MDCK cells in a 96-well plate and grow to confluency.
-
Infection:
-
Wash the cell monolayer with PBS.
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Infect the cells with influenza virus at a specific multiplicity of infection (MOI) in the presence of serial dilutions of Peramivir.
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Include a "no drug" control.
-
-
Incubation: Incubate the plates at 37°C in a CO2 incubator for a defined period (e.g., 48-72 hours).
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Harvesting: Collect the culture supernatants.
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Virus Titer Determination: Determine the virus titer in the supernatants using a suitable method, such as a hemagglutination (HA) assay or a TCID50 (50% tissue culture infectious dose) assay.
-
Data Analysis: Calculate the reduction in virus yield for each drug concentration compared to the "no drug" control to determine the EC50 (50% effective concentration).
Clinical Development and Resistance
Peramivir has undergone extensive clinical evaluation, leading to its approval for the treatment of acute uncomplicated influenza.[7] Clinical trials have demonstrated its efficacy and a generally well-tolerated safety profile.[1][6]
As with other neuraminidase inhibitors, the emergence of resistance is a concern. The most common mutation associated with reduced susceptibility to Peramivir is the H275Y substitution in the neuraminidase of N1 subtype viruses.[3] This mutation can also confer resistance to oseltamivir. Monitoring for the emergence of resistant strains is crucial for the effective clinical management of influenza.
Conclusion
Peramivir is a valuable addition to the armamentarium of antiviral drugs for the treatment of influenza. Its potent inhibition of the neuraminidase enzyme, favorable pharmacokinetic profile, and intravenous route of administration make it a significant therapeutic option. This technical guide has provided a comprehensive overview of the key data and methodologies related to Peramivir, intended to serve as a resource for the scientific and drug development communities. Continued research and surveillance are essential to optimize its clinical use and manage the potential for antiviral resistance.
References
- 1. journals.asm.org [journals.asm.org]
- 2. In Vitro and In Vivo Assessment of Pharmacokinetic Profile of Peramivir in the Context of Inhalation Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 3. fda.gov [fda.gov]
- 4. researchgate.net [researchgate.net]
- 5. academic.oup.com [academic.oup.com]
- 6. Phase III Randomized, Double-Blind Study Comparing Single-Dose Intravenous Peramivir with Oral Oseltamivir in Patients with Seasonal Influenza Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Frontiers | Peramivir: A Novel Intravenous Neuraminidase Inhibitor for Treatment of Acute Influenza Infections [frontiersin.org]
- 8. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
